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Compound of Interest

Compound Name: lodoethane-1-D1

Cat. No.: B3044163

Authored for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety precautions, handling
protocols, and emergency procedures for lodoethane-1-D1. Due to its hazardous properties,
strict adherence to these guidelines is essential to ensure personnel safety and experimental
integrity.

Hazard Identification and Classification

lodoethane-1-D1 is a hazardous chemical that poses multiple risks. It is a flammable liquid and
vapor, harmful if swallowed, and causes significant skin and eye irritation.[1] Furthermore, it
may cause allergic skin reactions, respiratory irritation, and allergy or asthma-like symptoms if
inhaled.[1][2] There is also suspicion that it may cause genetic defects.[1] Long-term or
repeated exposure, particularly if swallowed, can cause damage to the thyroid.
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Table 1: GHS Hazard and Precautionary Statements
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Category Code Description
Hazard H226 Flammable liquid and vapor.
H302 Harmful if swallowed.[2]
H315 Causes skin irritation.[2]
May cause an allergic skin
H317 ]
reaction.[2]
Causes serious eye irritation.
H319
[2]
May cause allergy or asthma
H334 symptoms or breathing
difficulties if inhaled.[2]
May cause respirator
H335 o Y , P Y
irritation.[2]
Suspected of causing genetic
H341 P 99
defects.
Causes damage to organs
Thyroid) through prolonged or
H372 (Thyroid) g IO' g
repeated exposure if
swallowed.
Keep away from heat, sparks,
Precautionary P210 open flames, and hot surfaces.
No smoking.[3]
Avoid breathing vapors, mist,
P261
or spray.[2][3]
Wear protective gloves,
rotective clothing, eye
P280 P ) e )
protection, and face protection.
[21[3]
P304+P340 IF INHALED: Remove person

to fresh air and keep
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comfortable for breathing.[2]

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.[2]

P405 Store locked up.[2]

Physical and Chemical Properties

lodoethane-1-D1 is a colorless, flammable liquid that may discolor upon exposure to light.[4][5]
It is sensitive to both light and moisture.[2] Its vapors are heavier than air and can form
explosive mixtures with air at elevated temperatures.[2]

Table 2: Physical and Chemical Data for lodoethane-1-D1

Property Value

Molecular Formula C2Ha4DI[6]

Molecular Weight 156.97 g/mol [4][6][7]
Appearance Colorless liquid[4]
Boiling Point 69-73 °C

Melting Point -108 °C

Density 1.974 g/mL at 25 °C
Flash Point 72 °C (closed cup)[8]
Solubility in Water 4 g/L (at 20 °C)[5]

Stable, but decomposes in light and air.[4][5]

Stability - _
Often stabilized with copper.[3][9]

Experimental Protocols: Safe Handling and Storage
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A rigorous and methodical approach is required when handling lodoethane-1-D1. The
following workflow outlines the critical steps for its safe use in a laboratory setting.

Detailed Methodologies:
e Preparation:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including double-
layered nitrile gloves, chemical safety goggles, and a flame-retardant lab coat.[2][3]

o Engineering Controls: All work must be conducted in a certified chemical fume hood to
ensure adequate ventilation.[2] The work area must be free of ignition sources such as
open flames, hot surfaces, and sparks.[3] All electrical equipment should be explosion-
proof.[3]

o Static Discharge: Take precautionary measures against static discharge.[2] Ensure that
containers and receiving equipment are properly grounded and bonded.[3]

e Handling:

o Avoid all personal contact, including inhalation of vapors and direct contact with skin and
eyes.[3]

o Use non-sparking tools when handling the compound.[3]

o Keep containers securely sealed when not in use to prevent the release of vapors and
exposure to light and moisture.[3]

o Storage:

[¢]

Store lodoethane-1-D1 in a tightly closed, original container in a cool, dry, and well-
ventilated area designated for flammable liquids.[2][3]

[¢]

The storage area should be locked and accessible only to authorized personnel.[2]

[e]

Protect from light, moisture, heat, and ignition sources.[2][4]

o

It is incompatible with strong bases, magnesium, and strong oxidizing agents.[4]
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Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

Table 3: First-Aid Measures

Exposure Route

Action

Inhalation

Remove the victim to fresh air immediately. If
breathing is difficult or respiratory symptoms
occur, call a POISON CENTER or physician.[2]

Skin Contact

Immediately remove all contaminated clothing.
Rinse the affected skin area with plenty of
water/shower. Consult a physician if irritation or

a rash develops.[2]

Eye Contact

Rinse cautiously with plenty of water for several
minutes. Remove contact lenses if present and
easy to do so. Continue rinsing and immediately

call an ophthalmologist.[2]

Ingestion

Do NOT induce vomiting. Have the victim
immediately drink water (two glasses at most).
Call a POISON CENTER or physician.[2]

Spill Response:

o Evacuate the danger area and remove all ignition sources.[2][3]

o Ensure adequate ventilation. Avoid breathing vapors.[2]

o Prevent the spill from entering drains.[2]

o Contain and absorb the spill with an inert, liquid-absorbent material (e.g., Chemizorb,

vermiculite).[2][3]

e Collect the absorbed material into a suitable, sealed container for flammable waste and

dispose of it properly.[2][3]
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Fire Fighting:
 In case of fire, use dry sand, dry chemical, or alcohol-resistant foam to extinguish.

» Firefighters must wear self-contained breathing apparatus (SCBA) and full protective
clothing.[2]

o Combustion may produce hazardous gases such as carbon oxides and hydrogen iodide.[1]

[2]

Toxicity Data

The following data highlights the acute toxicity of the compound.

Table 4: Acute Toxicity Values for lodoethane

Route Organism LD50 Reference
Intraperitoneal Rat 330 mg/kg [4]
Subcutaneous Mouse 1000 mg/kg [4]
Intraperitoneal Guinea Pig 322 mg/kg [4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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